Cas no 2680701-35-1 (benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate)

• Product Name: benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate
• CAS No: 2680701-35-1
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5902781
• PubChem ID: 22048575
• Update Time: 2025-06-08

benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680701-35-1
• EN300-28283551
• SCHEMBL3039421
• benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate

• Inchi： 1S/C16H17NO3/c1-11-8-12(2)15(18)14(9-11)17-16(19)20-10-13-6-4-3-5-7-13/h3-9,18H,10H2,1-2H3,(H,17,19)
• InChI Key： RRGSHBFSMQSUGM-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C)=CC(C)=C1O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate

Introduction to Benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate (CAS No. 2680701-35-1)

Benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate, with the chemical formula C₁₄H₁₄O₃ and CAS number 2680701-35-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both hydroxyl and dimethyl substituents on the aromatic ring enhances its reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate structure is characterized by a benzyl group attached to a carbamate moiety, which is further linked to a 2-hydroxy-3,5-dimethylphenyl group. This specific arrangement imparts distinct chemical and pharmacological properties, making it a subject of interest for researchers exploring novel drug candidates. The hydroxyl group can participate in hydrogen bonding interactions, while the dimethyl groups provide steric hindrance, influencing the compound's solubility and bioavailability.

In recent years, there has been growing interest in carbamate derivatives due to their broad spectrum of biological activities. Carbamates are known for their role as intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Among these derivatives, Benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate has shown promise in various preclinical studies. Its potential applications span across different therapeutic areas, including anti-inflammatory, analgesic, and antimicrobial agents.

One of the most compelling aspects of Benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate is its versatility in chemical modifications. The presence of multiple reactive sites allows for further functionalization, enabling the design of more complex molecules with tailored biological activities. For instance, researchers have explored its use as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The hydroxyl group can be easily modified into esters or ethers, expanding its synthetic utility.

The pharmacological profile of Benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate has been extensively studied in vitro and in vivo. Preliminary findings suggest that it exhibits mild analgesic properties comparable to nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its ability to interact with biological targets such as enzymes and receptors makes it a candidate for developing novel therapeutic agents. The dimethyl groups on the aromatic ring contribute to its stability and reduce metabolic degradation, enhancing its bioavailability.

Recent advancements in computational chemistry have further illuminated the potential of Benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate as a pharmacophore. Molecular docking studies have identified its binding affinity to various protein targets, including those involved in pain signaling and inflammation pathways. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. The integration of machine learning algorithms has also facilitated rapid screening of analogs with enhanced activity and reduced toxicity.

The synthetic route to Benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate involves well-established methods in organic chemistry. Typically, it is synthesized through the carbamation reaction between benzoyl chloride and 2-hydroxy-3,5-dimethylaniline under controlled conditions. The reaction proceeds via nucleophilic addition followed by hydrolysis of the intermediate amide bond. This methodological simplicity makes it an attractive choice for industrial-scale production.

In conclusion,Benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate (CAS No. 2680701-35-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new therapeutic possibilities,Benzyl N-(2-hydroxy-3,5-dimethylphenyl)carbamate is poised to play a significant role in future medical advancements.